Cas no 5456-68-8 (D-galacto-3-Octulose,1,2-dideoxy-, 4,5,6,7,8-pentaacetate)

D-galacto-3-Octulose,1,2-dideoxy-, 4,5,6,7,8-pentaacetate structure
5456-68-8 structure
Product Name:D-galacto-3-Octulose,1,2-dideoxy-, 4,5,6,7,8-pentaacetate
CAS No:5456-68-8
MF:C18H26O11
MW:418.392446994781
CID:382529
PubChem ID:228557
Update Time:2025-04-19

D-galacto-3-Octulose,1,2-dideoxy-, 4,5,6,7,8-pentaacetate Chemical and Physical Properties

Names and Identifiers

    • D-galacto-3-Octulose,1,2-dideoxy-, 4,5,6,7,8-pentaacetate
    • (1,2,4,5-tetraacetyloxy-6-oxo-octan-3-yl) acetate
    • penta-O-acetyl-keto-D-galacto-1,2-dideoxy- [3]octulose
    • Penta-O-acetyl-keto-D-galacto-1,2-didesoxy-[3]octulose
    • DTXSID50969799
    • 5456-68-8
    • NSC-21562
    • 4,5,6,7,8-penta-o-acetyl-1,2-dideoxyoct-3-ulose
    • NSC21562
    • Inchi: 1S/C18H26O11/c1-7-14(24)16(27-11(4)21)18(29-13(6)23)17(28-12(5)22)15(26-10(3)20)8-25-9(2)19/h15-18H,7-8H2,1-6H3
    • InChI Key: YLQNFPFELXONKJ-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C(C(COC(C)=O)OC(C)=O)C(C(C(CC)=O)OC(C)=O)OC(C)=O

Computed Properties

  • Exact Mass: 418.14800
  • Monoisotopic Mass: 418.148
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 16
  • Complexity: 640
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 149Ų

Experimental Properties

  • Density: 1.224
  • Boiling Point: 496.6°Cat760mmHg
  • Flash Point: 214.1°C
  • Refractive Index: 1.463
  • PSA: 148.57000
  • LogP: 0.25540
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